![molecular formula C22H21NO4 B6283590 rac-(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid, trans CAS No. 2138278-81-4](/img/no-structure.png)
rac-(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid, trans
Description
Rac-(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.4. The purity is usually 95.
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Mechanism of Action
Target of Action
The primary target of this compound is related to peptide synthesis . The compound is used as a coupling agent in peptide synthesis, suggesting that it interacts with amino acids or peptide chains .
Mode of Action
The compound contains a (Fluoren-9-ylmethoxy)carbonyl (Fmoc) group . Fmoc is a protective group used in peptide synthesis. The Fmoc group is stable under basic conditions but can be removed under acidic conditions, allowing for the sequential addition of amino acids in peptide synthesis .
Biochemical Pathways
The compound is involved in the biochemical pathway of peptide synthesis . It is used as a coupling agent, facilitating the formation of peptide bonds between amino acids. The exact downstream effects would depend on the specific peptides being synthesized .
Result of Action
The primary result of the compound’s action is the synthesis of peptides . By acting as a coupling agent, it facilitates the formation of peptide bonds, leading to the creation of peptide chains .
Action Environment
The action of this compound is likely influenced by various environmental factors. For instance, the stability of the compound at room temperature suggests that temperature could influence its efficacy . Additionally, the compound’s stability in aqueous washing operations suggests that it may also be stable in aqueous environments within the body .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid, trans involves the protection of the amine group, followed by the formation of the cyclohexene ring and the introduction of the fluorenyl group. The final step involves the removal of the protecting group to obtain the desired compound.", "Starting Materials": [ "Cyclohexanone", "Methanesulfonyl chloride", "Sodium hydride", "N-Boc-1,5-diaminocyclohexane", "9H-fluorene", "Triethylamine", "Diisopropylethylamine", "Ethyl chloroformate", "Sodium bicarbonate", "Methanol", "Ethanol", "Tetrahydrofuran", "Dichloromethane", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Protection of the amine group with methanesulfonyl chloride and sodium hydride in dichloromethane", "Addition of N-Boc-1,5-diaminocyclohexane to the reaction mixture and stirring at room temperature", "Addition of cyclohexanone and triethylamine to the reaction mixture and stirring at room temperature", "Addition of diisopropylethylamine and ethyl chloroformate to the reaction mixture and stirring at room temperature", "Addition of 9H-fluorene and tetrahydrofuran to the reaction mixture and stirring at room temperature", "Removal of the Boc protecting group with hydrochloric acid in methanol", "Formation of the cyclohexene ring with acetic acid and sodium bicarbonate in ethanol", "Removal of the methanesulfonyl protecting group with sodium hydroxide in water", "Purification of the desired compound by column chromatography" ] } | |
CAS RN |
2138278-81-4 |
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
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